Cas no 2228038-98-8 (tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate
• CAS No: 2228038-98-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6502737
• PubChem ID: 54028609
• Update Time: 2025-05-21

tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate
• 2228038-98-8
• EN300-1903338
• SCHEMBL8998337
• tert-butyl 2-[(2S)-oxiran-2-yl]pyrrolidine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(13)12-6-4-5-8(12)9-7-14-9/h8-9H,4-7H2,1-3H3/t8?,9-/m1/s1
• InChI Key： LDZCTYGMFKYVKW-YGPZHTELSA-N
• SMILES： O1C[C@@H]1C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate (CAS No. 2228038-98-8)

tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate (CAS No. 2228038-98-8) is a chiral epoxide derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, often referred to as a pyrrolidine-based epoxide, is a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and enzyme inhibition. Its unique oxirane ring and sterically hindered tert-butyl group contribute to its reactivity and selectivity, making it a valuable building block for asymmetric synthesis.

The growing demand for chiral auxiliaries and stereoselective catalysts in drug discovery has propelled interest in compounds like tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate. Researchers are increasingly exploring its potential in green chemistry applications, such as solvent-free reactions and catalytic transformations, aligning with the global push for sustainable synthesis. Its compatibility with microwave-assisted reactions and flow chemistry systems further enhances its utility in modern laboratories.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate?" The answer lies in multi-step protocols involving Sharpless epoxidation or chiral pool strategies, often starting from L-proline derivatives. Another trending topic is its role in protease inhibitor design, as the oxirane moiety can act as an electrophilic trap for nucleophilic residues in enzyme active sites.

From a structural-activity relationship (SAR) perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound offers both steric protection and easy deprotection under mild acidic conditions. This feature is particularly valuable in peptide mimetics development and fragment-based drug discovery. The compound's crystalline properties and storage stability are also frequently discussed among industrial chemists seeking scale-up solutions.

Recent patent literature reveals innovative applications of CAS 2228038-98-8 in kinase inhibitor scaffolds and allosteric modulator design. Its three-dimensional complexity makes it attractive for addressing protein-protein interaction targets, a hot topic in drug discovery circles. Analytical methods for this compound typically involve chiral HPLC for purity assessment and X-ray crystallography for absolute configuration confirmation.

The safety profile and handling precautions for tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate are frequently searched topics. While not classified as hazardous under standard conditions, proper personal protective equipment (PPE) should be used due to its potential irritant properties. Storage recommendations typically suggest inert atmosphere conditions to maintain stability, especially for long-term preservation.

In the context of intellectual property landscape, this compound appears in several process patent applications related to antiviral agents and neuroprotective compounds. Its cost-effective synthesis and commercial availability make it accessible for both academic and industrial research programs. The global market for such advanced intermediates is projected to grow significantly, driven by increased biopharmaceutical R&D investments.

From a regulatory perspective, tert-butyl 2-(2S)-oxiran-2-ylpyrrolidine-1-carboxylate falls under standard chemical handling guidelines without special restrictions. However, researchers should always consult REACH compliance documentation and local regulations before large-scale use. The compound's environmental fate and biodegradation characteristics are areas of ongoing study, particularly for pharmaceutical manufacturing applications.

Future research directions for this compound likely include continuous manufacturing process development and applications in DNA-encoded library synthesis. Its versatility as a chiral template ensures continued relevance in medicinal chemistry campaigns targeting increasingly complex biological targets. The compound exemplifies how structural complexity can be harnessed for molecular diversity in modern drug discovery paradigms.